Cas no 362704-72-1 (Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate)

Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate is a versatile azetidine-derived building block used in organic synthesis and pharmaceutical research. Its structure features a reactive exocyclic double bond conjugated with an ester group, enabling diverse functionalization through Michael additions or cycloadditions. The benzyl carboxylate moiety offers selective deprotection potential, facilitating further derivatization. This compound is particularly valuable in medicinal chemistry for constructing constrained heterocyclic scaffolds, enhancing target binding affinity and metabolic stability. Its stability under standard handling conditions and compatibility with common reaction conditions make it a practical intermediate for developing bioactive molecules. The azetidine core contributes to spatial rigidity, often improving pharmacokinetic properties in drug candidates.

Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate structure

362704-72-1 structure

Product Name:Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate

CAS No:362704-72-1

MF:C₁₄H₁₅NO₄

MW:261.273204088211

MDL:MFCD17677520

CID:2093731

PubChem ID:56923839

Update Time:2025-05-23

Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
- 1-Cbz-3-methoxycarbonylmethylene-azetidine
- SB11528
- FCH2793073
- AM100723
- AK165356
- MFCD17677520
- AS-33978
- 362704-72-1
- EN300-7424547
- DB-091330
- benzyl3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
- AKOS015836893
- SY098284
- CS-0049856
- DTXSID30718782
- Methyl 2-(1-Cbz-azetidin-3-ylidene)acetate
- MPA70472
- MDL： MFCD17677520
- Inchi： 1S/C14H15NO4/c1-18-13(16)7-12-8-15(9-12)14(17)19-10-11-5-3-2-4-6-11/h2-7H,8-10H2,1H3
- InChI Key： RADJACRBEVKPOT-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1C/C(=C\C(=O)OC)/C1)=O

Computed Properties

Exact Mass: 261.10010796g/mol
Monoisotopic Mass: 261.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
XLogP3: 1

Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Pricemore >>

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Alichem	A019139643-1g	Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate	362704-72-1	95%	1g	$248.52	2023-09-02
Alichem	A019139643-5g	Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate	362704-72-1	95%	5g	$689.83	2023-09-02
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TRC	B537773-500mg	Benzyl 3-(2-Methoxy-2-oxoethylidene)azetidine-1-carboxylate	362704-72-1		500mg	$ 230.00	2022-06-07
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abcr	AB453747-1 g	Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate	362704-72-1		1g	€166.30	2023-07-18
abcr	AB453747-5 g	Benzyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate	362704-72-1		5g	€413.60	2023-07-18
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